Cas no 1448058-99-8 (3-(benzenesulfonyl)-1-(4-phenyloxane-4-carbonyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(4-phenyloxane-4-carbonyl)pyrrolidine
• CAS No: 1448058-99-8
• Molecular Formula: C₂₂H₂₅NO₄S
• Molecular Weight: 399.503205060959
• CID: 5896207
• PubChem ID: 71805592

3-(benzenesulfonyl)-1-(4-phenyloxane-4-carbonyl)pyrrolidine Properties

Names and Identifiers

• [3-(benzenesulfonyl)pyrrolidin-1-yl]-(4-phenyloxan-4-yl)methanone
• 3-(benzenesulfonyl)-1-(4-phenyloxane-4-carbonyl)pyrrolidine
• (3-(phenylsulfonyl)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• AKOS024558062
• F6435-0826
• 1448058-99-8

• InChIKey： IBNKEVGNSCYESM-UHFFFAOYSA-N
• Inchi： 1S/C22H25NO4S/c24-21(22(12-15-27-16-13-22)18-7-3-1-4-8-18)23-14-11-20(17-23)28(25,26)19-9-5-2-6-10-19/h1-10,20H,11-17H2
• SMILES： C(N1CCC(S(C2=CC=CC=C2)(=O)=O)C1)(C1(C2=CC=CC=C2)CCOCC1)=O

Computed Properties

• Exact Mass: 399.15042945g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 399.15042945g/mol
• Heavy Atom Count: 28
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides